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Cat. No.: B077157 Get Quote

A Comparative Guide to the Mechanical Properties of Chromium Boride Phases: Cr₂B, CrB,

and CrB₂

For researchers and materials scientists, the selection of appropriate hard materials is critical

for applications ranging from cutting tools to wear-resistant coatings. Among the transition

metal borides, chromium borides stand out for their excellent hardness, high melting points,

and chemical inertness. This guide provides a detailed comparison of the mechanical

properties of three key chromium boride phases—Cr₂B, CrB, and CrB₂—supported by

experimental data and detailed methodologies.

Data Presentation: Mechanical Properties
The mechanical properties of Cr₂B, CrB, and CrB₂ are summarized in the table below. It is

important to note that these values can vary depending on the synthesis method, sample purity,

grain size, and testing methodology.
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Property Cr₂B CrB CrB₂

Vickers Hardness

(HV)
19.6 - 27 GPa[1][2] ~19.6 GPa[2] 12.3 - 16 GPa[3][4]

Elastic Modulus (E)
373 - 473 GPa (for

(Fe,Cr)₂B)[1]

~269 GPa (Bulk

Modulus)[2]
421.7 GPa[3]

Fracture Toughness

(K_IC)
3.26 - 3.6 MPa·m¹/²[1] ~3.8 MPa·m¹/²[5] ~3.62 MPa·m¹/²[3]

Experimental Protocols
The determination of the mechanical properties of hard ceramic materials like chromium

borides requires precise experimental techniques. The most common methods employed are

detailed below.

Synthesis of Chromium Borides
Bulk polycrystalline samples of chromium borides are often synthesized using high-temperature

and high-pressure methods to achieve high density and purity. A typical synthesis protocol

involves:

Powder Preparation: Starting with high-purity elemental powders of chromium and boron.

Mixing and Pressing: The powders are mixed in the desired stoichiometric ratio, cold-

pressed into pellets.

Sintering: The pellets are then sintered under high pressure (e.g., 5.0 GPa) and high

temperature (e.g., 1900 K) for a specific duration (e.g., 15 minutes) in a controlled

environment, such as a tube furnace.[3]

Sample Finishing: After cooling, the sintered samples are crushed into powders or polished

to a mirror finish for subsequent characterization.[3]

Hardness Measurement
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Vickers Hardness Test: This is a standard method for determining the hardness of materials.[6]

[7][8][9]

Sample Preparation: The surface of the chromium boride sample is polished to a smooth,

mirror-like finish to ensure accurate indentation.

Indentation: A diamond indenter in the shape of a right pyramid with a square base is

pressed into the material surface with a specific load (e.g., ranging from 0.49 to 9.8 N).[3]

Measurement: After the load is removed, the two diagonals of the resulting indentation are

measured using a microscope.

Calculation: The Vickers hardness (HV) is calculated from the applied load and the average

diagonal length.

Nanoindentation: This technique is used to measure hardness and elastic modulus on a

smaller scale, which is particularly useful for thin films or individual grains.[10][11][12][13][14]

Sample Preparation: A highly polished surface is required.

Indentation: A very sharp indenter (e.g., Berkovich or cube corner) is pressed into the

material at very low loads. The load and displacement are continuously monitored during the

indentation process.

Data Analysis: The hardness and elastic modulus are calculated from the resulting load-

displacement curve.

Fracture Toughness Measurement
Fracture toughness (K_IC) quantifies a material's resistance to crack propagation.[1][4][5][15]

[16] For brittle materials like chromium borides, the indentation fracture (IF) method is

commonly used.

Indentation: A Vickers indenter is used to create an indentation on the polished surface of the

sample.

Crack Measurement: The lengths of the radial cracks that emanate from the corners of the

Vickers indentation are measured.
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Calculation: The fracture toughness is then calculated using an empirical formula that relates

the indentation load, the crack lengths, the hardness, and the elastic modulus of the

material.

Visualizations
The following diagrams illustrate the experimental workflow for determining mechanical

properties and the logical relationship between synthesis, structure, and the resulting

properties of chromium borides.
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Caption: Experimental workflow for determining the mechanical properties of chromium

borides.
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Caption: Relationship between synthesis, structure, and mechanical properties of chromium

borides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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